Cas no 1823268-80-9 (1,1-Dimethylethyl 7a-aminohexahydropyrano[3,4-c]pyrrole-2(3H)-carboxylate)

• Product Name: 1,1-Dimethylethyl 7a-aminohexahydropyrano[3,4-c]pyrrole-2(3H)-carboxylate
• CAS No: 1823268-80-9
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• CID: 6356790
• PubChem ID: 130114868
• Update Time: 2025-10-28

1,1-Dimethylethyl 7a-aminohexahydropyrano[3,4-c]pyrrole-2(3H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7a-amino-octahydropyrano[3,4-c]pyrrole-2-carboxylate
• 1823268-80-9
• EN300-12718456
• Tert-butyl 7a-amino-1,3,3a,4,6,7-hexahydropyrano[3,4-c]pyrrole-2-carboxylate
• 1,1-Dimethylethyl 7a-aminohexahydropyrano[3,4-c]pyrrole-2(3H)-carboxylate

• Inchi： 1S/C12H22N2O3/c1-11(2,3)17-10(15)14-6-9-7-16-5-4-12(9,13)8-14/h9H,4-8,13H2,1-3H3
• InChI Key： TVLPKVWJUNBJAA-UHFFFAOYSA-N
• SMILES： O1CCC2(CN(C(=O)OC(C)(C)C)CC2C1)N

Computed Properties

• Exact Mass: 242.16304257g/mol
• Monoisotopic Mass: 242.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 64.8Ų

Additional information on 1,1-Dimethylethyl 7a-aminohexahydropyrano[3,4-c]pyrrole-2(3H)-carboxylate

Compound CAS No. 1823268-80-9: 1,1-Dimethylethyl 7a-Aminohexahydropyrano[3,4-c]pyrrole-2(3H)-Carboxylate

The compound 1,1-Dimethylethyl 7a-Aminohexahydropyrano[3,4-c]pyrrole-2(3H)-Carboxylate, identified by the CAS registry number 1823268-80-9, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of bicyclic structures, specifically featuring a pyrrolopyran framework with an amino group at the 7a position and a carboxylate ester moiety. The structure of this compound is intriguing due to its unique stereochemistry and functional groups, which contribute to its versatile chemical properties.

Recent studies have highlighted the importance of such bicyclic compounds in drug discovery and development. The presence of the amino group and the ester functionality in 1,1-Dimethylethyl 7a-Aminohexahydropyrano[3,4-c]pyrrole-2(3H)-Carboxylate makes it a promising candidate for exploring biological activities such as enzyme inhibition or receptor binding. Researchers have demonstrated that similar compounds can exhibit potent bioactivity against various targets, including kinases and proteases, which are critical in disease pathways.

The synthesis of this compound involves a multi-step process that typically includes cyclization reactions to form the pyrrolopyran ring system. The stereochemistry at the 7a position is crucial for determining the compound's biological activity, as it influences molecular interactions with target proteins. Advanced techniques such as X-ray crystallography have been employed to elucidate the precise three-dimensional structure of this compound, providing valuable insights into its conformational flexibility and stability.

In terms of applications, 1,1-Dimethylethyl 7a-Aminohexahydropyrano[3,4-c]pyrrole-2(3H)-Carboxylate has shown potential in medicinal chemistry as a lead compound for developing new therapeutic agents. Its ability to modulate cellular signaling pathways makes it an attractive target for research into diseases such as cancer and neurodegenerative disorders. Additionally, this compound serves as a valuable tool in studying the structure-activity relationships (SAR) within its class of molecules.

The latest research findings emphasize the importance of understanding the pharmacokinetic properties of this compound. Studies have been conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical factors in determining its suitability as a drug candidate. Preliminary results suggest that this compound exhibits favorable pharmacokinetic characteristics, making it a strong candidate for further preclinical testing.

In conclusion, CAS No. 1823268-80-9, or 1,1-Dimethylethyl 7a-Aminohexahydropyrano[3,4-c]pyrrole-2(3H)-Carboxylate, represents a significant advancement in organic chemistry with promising applications in drug discovery and development. Its unique structure and functional groups provide a foundation for exploring novel therapeutic strategies and contribute to our understanding of complex molecular interactions.